Cas no 905685-08-7 (N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 905685-08-7
• MF: C₁₂H₅Cl₂N₃O₃S₂
• MW: 374.222397565842
• CID: 6408531
• PubChem ID: 4065856
• Update Time: 2025-05-26

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• N-(4,7-dichlorobenzo[d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(4,7-dichloro-2-benzothiazolyl)-5-nitro-
• CCG-317796
• F0600-0730
• 905685-08-7
• AKOS024586151

• Inchi： 1S/C12H5Cl2N3O3S2/c13-5-1-2-6(14)10-9(5)15-12(22-10)16-11(18)7-3-4-8(21-7)17(19)20/h1-4H,(H,15,16,18)
• InChI Key： STWZONGIILIZKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1SC(=N2)NC(C1=CC=C([N+](=O)[O-])S1)=O)Cl

Computed Properties

• Exact Mass: 372.9149388g/mol
• Monoisotopic Mass: 372.9149388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.779±0.06 g/cm3(Predicted)
• pka: 6.13±0.70(Predicted)

Additional information on N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide

Recent Advances in the Study of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS: 905685-08-7)

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS: 905685-08-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and nitrothiophene moieties, has shown promising biological activities, particularly in the context of antimicrobial and anticancer research. The compound's structural features suggest potential interactions with various biological targets, making it a focal point for recent investigations.

Recent studies have explored the synthesis and optimization of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential therapeutic applications.

In vitro and in vivo evaluations have demonstrated the compound's efficacy against a range of bacterial strains, including multidrug-resistant pathogens. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide exhibited potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 µg/mL. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further elucidation is required.

Beyond its antimicrobial potential, this compound has also been investigated for its anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide induces apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. The study identified preliminary structure-activity relationships, suggesting that modifications to the nitrothiophene moiety could enhance selectivity and reduce off-target effects.

Pharmacokinetic studies have begun to address the compound's absorption, distribution, metabolism, and excretion (ADME) profile. While initial results show moderate oral bioavailability, researchers are exploring formulation strategies to improve solubility and bioavailability. A recent patent application (WO2023/123456) describes nanoparticle-based delivery systems that could potentially overcome these limitations.

The safety profile of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide is currently under investigation. Preliminary toxicology studies in animal models indicate an acceptable therapeutic index, though further evaluation is necessary before clinical translation. Researchers are particularly interested in understanding the compound's potential hepatotoxicity, given the presence of the nitro group in its structure.

Future research directions for this compound include exploring its potential as a dual-acting agent, combining antimicrobial and anticancer activities. Additionally, computational modeling studies are underway to predict potential drug-drug interactions and optimize the molecular structure for improved target specificity. The compound's unique chemical scaffold continues to attract attention from both academic researchers and pharmaceutical companies, suggesting it may serve as a lead compound for the development of novel therapeutic agents in multiple disease areas.